Cas no 2171748-97-1 (1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol)

1-1-Amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol is a specialized cyclic amino alcohol derivative featuring a cyclooctane backbone with both amino and isopropoxyethyl functional groups. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s rigid cyclooctane ring enhances conformational stability, while the amino and ether functionalities offer versatile reactivity for further derivatization. Its balanced lipophilicity and polarity make it suitable for applications in drug design, particularly in modulating bioavailability and target binding. The product is characterized by high purity and consistent performance, ensuring reliability in synthetic workflows.

1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol structure

2171748-97-1 structure

Product Name:1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol

CAS No:2171748-97-1

MF:C₁₃H₂₇NO₂

MW:229.358984231949

CID:5565192

PubChem ID:165594906

Update Time:2025-06-07

1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1638034
- 1-[1-amino-2-(propan-2-yloxy)ethyl]cyclooctan-1-ol
- 2171748-97-1
- 1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol
- Inchi： 1S/C13H27NO2/c1-11(2)16-10-12(14)13(15)8-6-4-3-5-7-9-13/h11-12,15H,3-10,14H2,1-2H3
- InChI Key： YGYPZZVGUVIGEE-UHFFFAOYSA-N
- SMILES： OC1(C(COC(C)C)N)CCCCCCC1

Computed Properties

Exact Mass: 229.204179104g/mol
Monoisotopic Mass: 229.204179104g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.5Å²

1-1-amino-2-(propan-2-yloxy)ethylcyclooctan-1-ol Pricemore >>

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